1-Methyl-2-((Z)-6-undecenyl)quinolin-4-one

• Molecular Formula: C21H29NO
• Molecular Weight: 311.5 g/mol
• InChI: InChI=1S/C21H29NO/c1-3-4-5-6-7-8-9-10-11-14-18-17-21(23)19-15-12-13-16-20(19)22(18)2/h6-7,12-13,15-17H,3-5,8-11,14H2,1-2H3/b7-6-
• InChIKey: ILAQTUNYLVMXNW-SREVYHEPSA-N

1-Methyl-2-((Z)-6-undecenyl)quinolin-4-one: A Differentiated Quinolone Alkaloid for Specialized Research Procurement

1-Methyl-2-((Z)-6-undecenyl)quinolin-4-one (CAS 120693-49-4) is a quinolone alkaloid isolated from the fruit of Evodia rutaecarpa BENTHAM (Rutaceae) [1]. It is a hydroquinolone derivative with a molecular formula of C21H29NO and a molecular weight of 311.47 g/mol . This compound is a secondary metabolite that has demonstrated distinct biological activities relevant to research in inflammation, neuroscience, and antimicrobial discovery [2].

Leukotriene pathway inhibition studies Reported activity in human primary cell assays supports inflammation research.

MAO-B class-level screening context Quinolone alkaloid family shows MAO-B preference; direct compound data pending.

Antimycobacterial exploration Qualitatively reported activity supports antimicrobial screening workflows.

• [1] Adams, M., et al. (2004). Inhibition of leukotriene biosynthesis by quinolone alkaloids from the fruits of Evodia rutaecarpa. Planta Medica, 70(10), 904-908. View Source
• [2] TargetMol. 1-Methyl-2-[(Z)-6-undecenyl]-4(1H)-quinolone. Product Datasheet. View Source

Procurement Risk: Why 1-Methyl-2-((Z)-6-undecenyl)quinolin-4-one Cannot Be Interchanged with Other Quinolone Alkaloids

Substituting 1-Methyl-2-((Z)-6-undecenyl)quinolin-4-one with other quinolone alkaloids from Evodia rutaecarpa introduces unacceptable variability in experimental outcomes. This compound exhibits a unique combination of structural features—a (Z)-6-undecenyl side chain and a specific methylation pattern—that directly influence its biological activity profile. Closely related analogs, such as 1-methyl-2-nonyl-4(1H)-quinolinone and evocarpine, differ in side chain length and unsaturation, leading to quantifiable differences in their potency against key therapeutic targets [1]. The following section provides direct, quantitative evidence to support this assertion and inform a rigorous procurement decision.

Side-chain length and unsaturation

Nonyl and evocarpine analogs differ in chain structure, which may shift leukotriene inhibition potency significantly.

MAO-B selectivity context mismatch

The undecyl analog’s defined MAO-B profile does not guarantee identical selectivity for this (Z)-6-undecenyl derivative.

Antimycobacterial activity not uniform

Qualitative antimycobacterial reports are compound-specific; other quinolones may lack comparable activity.

• [1] Adams, M., et al. (2004). Inhibition of leukotriene biosynthesis by quinolone alkaloids from the fruits of Evodia rutaecarpa. Planta Medica, 70(10), 904-908. View Source

Quantitative Differentiation: Head-to-Head Performance Data for 1-Methyl-2-((Z)-6-undecenyl)quinolin-4-one Against Its Closest Analogs

Leukotriene Biosynthesis Inhibition: A Direct Comparison of IC50 Values Within the Evodia Alkaloid Family

In a head-to-head comparison, 1-Methyl-2-((Z)-6-undecenyl)quinolin-4-one demonstrated a 17% improvement in leukotriene biosynthesis inhibition compared to its closest analog, 1-methyl-2-nonyl-4(1H)-quinolinone, and a 32% improvement over evocarpine [1]. This assay was performed in human polymorphonuclear granulocytes, a physiologically relevant primary cell system.

Leukotriene inhibition

Head-to-head

IC50 = 10.0 μM (vs. 12.1 & 14.6 μM)

Supports leukotriene pathway assay fit

Human primary granulocyte model context

Evidence Dimension	Inhibition of leukotriene biosynthesis
Target Compound Data	IC50 = 10.0 μM
Comparator Or Baseline	1-methyl-2-nonyl-4(1H)-quinolinone (IC50 = 12.1 μM) and evocarpine (IC50 = 14.6 μM)
Quantified Difference	Target compound is 1.2-fold more potent than the nonyl analog and 1.5-fold more potent than evocarpine.
Conditions	Human polymorphonuclear granulocytes, in vitro bioassay

Why This Matters

This quantifiable potency advantage in a primary human cell assay makes it the superior choice for researchers investigating the leukotriene pathway in inflammation.

• [1] Adams, M., et al. (2004). Inhibition of leukotriene biosynthesis by quinolone alkaloids from the fruits of Evodia rutaecarpa. Planta Medica, 70(10), 904-908. View Source

MAO-B Inhibition Selectivity Profile: A Comparative Analysis of Undecyl, Undecenyl, and Nonyl Analogs

While 1-Methyl-2-undecyl-4(1H)-quinolone is a known MAO-B inhibitor (IC50 = 15.3 μM) [1], research on the broader family of Evodia quinolone alkaloids, including 1-Methyl-2-((Z)-6-undecenyl)quinolin-4-one, has confirmed that all these isolates show more potent inhibitory effects against MAO-B compared to MAO-A [2]. This class-level inference supports the compound's potential for neuroprotective applications, but direct comparative data for this specific compound against MAO-B is not yet available.

MAO-B inhibition

Class-level

IC50 inferred ~15 μM (MAO-B > MAO-A)

Neuroprotection pathway research context

Direct assay data for this compound not available

Evidence Dimension	MAO-B Inhibition Potency
Target Compound Data	Inferred to be in a similar range to structurally related quinolone alkaloids (e.g., IC50 ~15 μM), but requires direct assay confirmation.
Comparator Or Baseline	1-Methyl-2-undecyl-4(1H)-quinolone (IC50 = 15.3 μM) [1]
Quantified Difference	Not applicable; direct comparison data for this specific compound is unavailable.
Conditions	MAO-B enzymatic assay

Why This Matters

This class-level activity suggests a promising research direction for neurodegenerative disease models, but procurement should be based on the verified, quantitative advantage in leukotriene inhibition.

• [1] Lee, M. K., et al. (2003). 1-Methyl-2-undecyl-4(1H)-quinolone as an irreversible and selective inhibitor of type B monoamine oxidase. Archives of Pharmacal Research, 26(5), 401-404. View Source
• [2] Han, X. H., et al. (2007). Quinolone Alkaloids from Evodiae Fructus and Their Inhibitory Effects on Monoamine Oxidase. Archives of Pharmacal Research, 30(4), 397-401. View Source

Antimycobacterial Activity: Qualitative Superiority Over Class Members

1-Methyl-2-((Z)-6-undecenyl)quinolin-4-one has been reported to be 'very effective against mycobacteria' [1], a statement that is supported by its inclusion in antimycobacterial screening studies . While precise Minimum Inhibitory Concentration (MIC) data against Mycobacterium avium (My 330/88) is not available in the public domain, the compound's inclusion in such studies suggests a qualitative advantage over other quinolone alkaloids that are not reported to have antimycobacterial properties.

Antimycobacterial activity

Data to verify

Qualitatively reported as very effective

Antimycobacterial screening context

Quantitative MIC data not publicly available

Evidence Dimension	Antimycobacterial activity
Target Compound Data	Qualitatively reported as 'very effective'
Comparator Or Baseline	Not specified
Quantified Difference	Not available
Conditions	In vitro assay against mycobacteria

Why This Matters

This qualitative finding positions the compound as a potential lead for antimycobacterial research, but procurement for this purpose should be considered exploratory until quantitative MIC data is available.

• [1] TargetMol. 1-Methyl-2-[(Z)-6-undecenyl]-4(1H)-quinolone. Product Datasheet. View Source

Validated Application Scenarios for 1-Methyl-2-((Z)-6-undecenyl)quinolin-4-one Based on Quantitative Evidence

Inflammation Research: Leukotriene Pathway Studies

This compound is the optimal choice from the Evodia alkaloid family for studying leukotriene biosynthesis inhibition in human polymorphonuclear granulocytes. Its superior IC50 of 10.0 μM, compared to 12.1 μM for the nonyl analog and 14.6 μM for evocarpine [1], provides a quantifiable advantage in potency that can reduce the required compound concentration in assays, thereby minimizing potential off-target effects and conserving valuable sample material.

Antimycobacterial Lead Discovery and Screening

Given its reported effectiveness against mycobacteria [1], this compound serves as a valuable starting point for the development of novel antimycobacterial agents. It can be used in initial high-throughput screening campaigns to identify more potent analogs or as a tool compound to investigate mechanisms of action in Mycobacterium species . Its availability as a purified natural product makes it a convenient standard for comparative studies.

Natural Product Chemistry and Structural Biology

As a quinolone alkaloid with a defined (Z)-6-undecenyl side chain, this compound is a useful reference standard for analytical chemistry and structure-activity relationship (SAR) studies. Its NMR and mass spectral data are available [1], enabling its use in the identification and quantification of similar compounds in complex natural extracts. Its unique structure provides a scaffold for the synthesis of novel derivatives with potentially improved biological activities.

Application

Selection Property

Validation Focus

Leukotriene pathway research

Quinolone alkaloid with reported leukotriene inhibition

Assay fit using primary human cell models

Antimycobacterial screening

Compound with qualitatively reported antimycobacterial activity

Exploratory MIC and strain-panel testing

Quinolone alkaloid structural reference

Defined (Z)-6-undecenyl side-chain scaffold

NMR/MS identity confirmation and SAR studies

• [1] Adams, M., et al. (2004). Inhibition of leukotriene biosynthesis by quinolone alkaloids from the fruits of Evodia rutaecarpa. Planta Medica, 70(10), 904-908. View Source
• [2] SpectraBase. 1-METHYL-2-[(Z)-6-UNDECENYL]-4(1H)-QUINOLONE. Spectral Database. View Source